Cas no 1936095-83-8 (4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine)

• Product Name: 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine
• CAS No: 1936095-83-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5695995
• PubChem ID: 130869305
• Update Time: 2025-05-20

4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-725244
• 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine
• 1936095-83-8
• 3-Pyrrolidinamine, 4-(3-methyl-2-thienyl)-

• Inchi： 1S/C9H14N2S/c1-6-2-3-12-9(6)7-4-11-5-8(7)10/h2-3,7-8,11H,4-5,10H2,1H3
• InChI Key： DGJNKLSQVJQDQV-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CNCC1N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine

Comprehensive Overview of 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine (CAS No. 1936095-83-8)

4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine (CAS No. 1936095-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrrolidine core substituted with a 3-methylthiophene moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The growing demand for heterocyclic compounds like 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine is driven by their role in modern medicinal chemistry. Recent trends highlight its relevance in the development of small-molecule inhibitors and GPCR modulators, which are critical for treating conditions such as Parkinson's disease and diabetes. Its CAS No. 1936095-83-8 is frequently searched in academic databases, reflecting its importance in high-impact research.

From a synthetic perspective, 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine is synthesized through multi-step organic reactions, including cyclization and amination processes. Its thiophene ring contributes to enhanced stability and bioavailability, making it a preferred scaffold for structure-activity relationship (SAR) studies. Laboratories often optimize its purity (>98%) using advanced techniques like HPLC and NMR spectroscopy.

Environmental and regulatory considerations are also pivotal. While CAS 1936095-83-8 is not classified as hazardous, its handling requires standard laboratory safety protocols. The compound aligns with green chemistry principles, as researchers explore solvent-free synthesis routes to minimize waste. This approach resonates with the global push for sustainable pharmaceutical manufacturing.

In the context of AI-driven drug discovery, 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine is a subject of computational modeling. Machine learning algorithms predict its interactions with biological targets, accelerating the identification of novel therapeutics. Such innovations address frequent queries like "how to optimize pyrrolidine derivatives for CNS penetration" or "thiophene-based drug design strategies".

Market analysts note rising investments in custom synthesis of CAS 1936095-83-8, catering to biotech startups and academic institutions. Its patent landscape reveals applications in allosteric modulators and enzyme inhibitors, further solidifying its commercial value. FAQs such as "suppliers of 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine" or "price trends for pyrrolidine intermediates" dominate industry forums.

Future research directions may explore 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine in combination therapies or nanocarrier systems for targeted delivery. Its adaptability underscores why CAS No. 1936095-83-8 remains a focal point in both peer-reviewed studies and industrial R&D pipelines.